2-(2-methoxyphenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide

Specification

• Molecular Formula: C19H16N4O4S2
• Molecular Weight: 428.5 g/mol
• IUPAC Name: 2-(2-methoxyphenoxy)-N-[4-methyl-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-yl]acetamide
• Standard InChI: InChI=1S/C19H16N4O4S2/c1-11-16(18-22-17(23-27-18)14-8-5-9-28-14)29-19(20-11)21-15(24)10-26-13-7-4-3-6-12(13)25-2/h3-9H,10H2,1-2H3,(H,20,21,24)
• Standard InChI Key: RPGOQDQGJPPYAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)COC2=CC=CC=C2OC)C3=NC(=NO3)C4=CC=CS4

Introduction

2-(2-methoxyphenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide is a complex organic compound featuring a diverse array of functional groups, including a methoxyphenoxy group, a thiazole ring, and an oxadiazole moiety. These structural components contribute to its unique chemical properties and potential biological activities. The compound's molecular formula and weight are not explicitly detailed in the available literature, but its structure suggests potential interactions with various biological targets due to the presence of multiple functional groups, including amides and heterocycles.

Potential Biological Activities

Preliminary studies indicate that this compound exhibits significant biological activity, likely due to its complex structure. The structural components suggest potential interactions with enzyme systems and receptors involved in various physiological pathways. Specific biological assays are necessary to elucidate its mechanism of action and therapeutic potential. Interaction studies involving this compound are crucial for understanding its biological mechanisms and determining its therapeutic potential and safety profile.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-(2-methoxyphenoxy)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]acetamide. For example:

Compound Name	Molecular Formula
2-(4-methoxyphenoxy)propionic acid	Contains a methoxyphenoxy group but lacks heterocycles.
2-(4-methoxyphenyl)piperazine	Similar methoxyphenyl structure but different functional groups.
5-(thiophen-2-yl)-1,2,4-oxadiazole	Shares the oxadiazole ring but lacks additional functionalities present in the target compound.

Synthesis and Purification

The synthesis of this compound typically involves several steps, with industrial processes often utilizing automated systems to optimize yield and purity. Purification techniques such as recrystallization and chromatography are essential for achieving high-quality samples suitable for biological studies.